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Compound of Interest

Compound Name: Azure B

Cat. No.: B7798735 Get Quote

A thorough understanding of Azure B's chemical and toxicological properties is fundamental to

its safe use. The following tables summarize key quantitative data extracted from safety data

sheets (SDS) and chemical databases.

Table 1: Physical and Chemical Properties of Azure B

Property Value Reference

Chemical Formula C₁₅H₁₆ClN₃S [2][3]

Molecular Weight 305.83 g/mol [4]

Appearance
Green glistening crystals or

dark-green powder

Melting Point ~205 °C (decomposes)

Solubility Soluble in water and ethanol

Maximum Absorption (λmax) 645 nm

pKa 7.4

Table 2: Toxicological Data
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Metric Value Species Route Reference

LD50 (Lethal

Dose, 50%)
65 mg/kg Mouse Intravenous

Note: The toxicological properties of this material have not been fully investigated. Accidental

ingestion may be damaging to the health of the individual. Large oral doses of related

compounds (phenothiazines) may cause liver damage, anemia, and photosensitization.

Table 3: Occupational Exposure Limits

Substance
Limit Type (8-
hr TWA)

Value Jurisdiction Reference

Dust (Inhalable) WEL 10 mg/m³ UK

Dust

(Respirable)
WEL 4 mg/m³ UK

WEL: Workplace Exposure Limit; TWA: Time-Weighted Average

Hazard Identification and First Aid
Azure B is considered a hazardous substance. It may cause irritation to the eyes, skin, and

respiratory tract.

First Aid Procedures:

Inhalation: Remove the individual from exposure and move to fresh air immediately. Seek

medical aid if coughing or other symptoms appear.

Skin Contact: Flush skin with plenty of soap and water. Get medical aid if irritation develops

or persists.

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical aid.
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Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Seek medical aid.

Experimental Protocols
Detailed protocols are essential for minimizing exposure and ensuring procedural consistency.

Protocol 1: Personal Protective Equipment (PPE) Selection and Use

Risk Assessment: Before handling Azure B, assess the potential for dust generation,

splashing, and aerosolization.

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166. Contact

lenses should not be worn as they can absorb and concentrate irritants.

Hand Protection: Wear suitable chemical protection gloves tested according to EN 374. For

dry, undissolved solids, nitrile rubber, polychloroprene, or PVC gloves are recommended. For

solutions, nitrile rubber gloves with a thickness >0.11 mm and a breakthrough time of >480

minutes are advised. Always inspect gloves for degradation before use and wash hands

thoroughly after removal.

Body Protection: Wear a lab coat or overalls. For tasks with a high risk of splashing, a PVC

apron should also be worn.

Respiratory Protection: Conduct all work with Azure B powder in a well-ventilated area,

preferably within a chemical fume hood, to keep airborne concentrations low. If engineering

controls are insufficient or if significant dust is generated, use an approved particulate filter

respirator (e.g., N95 or P1).

Protocol 2: Preparation of an Azure B Staining Solution

Preparation: Designate a specific area for weighing and preparing the solution, preferably

within a chemical fume hood or on a bench with local exhaust ventilation.

Pre-Weighing: Tare a clean, sealable container on a calibrated analytical balance.
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Weighing: Carefully weigh the required amount of Azure B powder, minimizing dust

generation. Use anti-static weigh boats or paper.

Solubilization: In the ventilated area, slowly add the powder to the solvent (e.g., distilled

water or ethanol) while stirring to prevent clumping and dust formation. Do not add solvent

directly to the bulk powder container.

Storage: Once fully dissolved, securely seal the container. Label it clearly with the chemical

name, concentration, date, and appropriate hazard symbols. Store in a cool, dry, well-

ventilated area away from incompatible substances like strong oxidizing agents.

Protocol 3: Spill Cleanup (Minor Dry Spill)

Evacuate and Secure: Advise personnel in the immediate area of the spill. Ensure proper

PPE is worn before cleanup.

Control Dust: Do not use a dry brush or compressed air. Gently cover the spill with damp

paper towels to prevent the powder from becoming airborne.

Clean Up: Use dry clean-up procedures. Carefully scoop the material into a suitable, labeled

container for waste disposal.

Decontaminate: Wipe the spill area with a damp cloth, followed by a standard laboratory

disinfectant or cleaning solution.

Disposal: Place all contaminated materials (paper towels, wipes, gloves) into the designated

hazardous waste container.

Visualized Workflows and Relationships
The following diagrams illustrate key workflows for safely handling Azure B.
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Caption: Standard workflow for handling Azure B in a laboratory setting.
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Spill Occurs
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Caption: Emergency response workflow for an Azure B spill.
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Caption: Decision guide for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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